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Introduction
Dibutoxymethane, also known by its INCI name, is an acetal solvent gaining prominence in

the cosmetics industry as a high-performance, environmentally friendly alternative to traditional

solvents.[1][2] Its favorable safety profile, coupled with its versatile functions as a solvent,

cleansing agent, and surfactant, makes it a valuable ingredient in a wide range of personal

care products.[1][3][4] This document provides detailed application notes and protocols for the

use of dibutoxymethane in cosmetic formulations, targeted at researchers, scientists, and

drug development professionals.

Key Properties and Advantages
Dibutoxymethane is a colorless liquid with a mild, fruity odor.[5] It is characterized as a non-

flammable and non-toxic solvent, and because it contains no halogens, it is classified as a

"green solvent".[1][2] Its primary advantages in cosmetic formulations include:

Excellent Solubilizer: Dibutoxymethane is an effective solvent for a variety of lipophilic

substances commonly used in cosmetics, including silicones, waxes, mineral, vegetable, and

essential oils, as well as perfumes and UV filters.[1]

Superior Degreasing Power: It exhibits a greater degreasing power than d-limonene and

other dearomatic hydrocarbons, making it a potent cleansing agent.[1][2]
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Favorable Safety Profile: It is noted for being less irritating than many other cosmetic

ingredients.[6]

Environmental Responsibility: As a halogen-free and biodegradable solvent, it aligns with the

growing demand for sustainable and eco-friendly cosmetic ingredients.[7]

Physicochemical Properties
A summary of the key physicochemical properties of dibutoxymethane is presented in the

table below for easy reference.

Property Value Reference(s)

INCI Name Dibutoxymethane [1]

CAS Number 2568-90-3 [1]

Appearance
Colorless to pale yellow clear

liquid
[3]

Odor Mild, fruity [5]

Boiling Point 179.20 °C @ 760.00 mm Hg [3]

Flash Point 62 °C [5]

Vapor Pressure
1.289000 mmHg @ 25.00 °C

(est)
[3]

Solubility in Water 304.9 mg/L @ 25 °C (est) [3]

Solubility in Organics Soluble in alcohol [3]

logP (o/w) 2.706 (est) [3]

Applications in Cosmetics
Dibutoxymethane's versatile properties lend it to a variety of applications within the cosmetics

industry:

Solvent Systems
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Dibutoxymethane serves as an excellent solvent for incorporating active ingredients,

fragrances, and UV filters into cosmetic formulations. Its ability to dissolve a wide range of

lipophilic materials makes it particularly useful in the formulation of sunscreens, perfumes, and

color cosmetics.

Logical Workflow for Solvent Selection:

Identify Lipophilic Ingredient
(e.g., UV Filter, Fragrance)

Assess Solubility in
Dibutoxymethane

Determine Optimal
Concentration

Evaluate Formulation
Stability and Aesthetics Final Formulation

Click to download full resolution via product page

Caption: Workflow for incorporating lipophilic ingredients using Dibutoxymethane.

Cleansing Products
With its high degreasing power, dibutoxymethane is an effective cleansing agent in products

such as facial cleansers, makeup removers, and hand cleansing gels.[6] It can efficiently

remove oils, waxes, and other residues from the skin without causing excessive irritation.[6]

Emulsions and Surfactant Systems
Dibutoxymethane is also listed with emulsifying and surfactant functions, suggesting its utility

in creating stable oil-in-water or water-in-oil emulsions.[3]

Experimental Protocols
While specific quantitative performance data in cosmetic formulations is not widely published,

the following protocols provide a general framework for utilizing dibutoxymethane in a

laboratory setting. Researchers should optimize concentrations based on the specific

requirements of their formulation.

Protocol 1: Solubility Assessment of a UV Filter
Objective: To determine the solubility of a solid UV filter (e.g., Avobenzone) in

dibutoxymethane.

Materials:
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Dibutoxymethane

Solid UV filter (e.g., Avobenzone)

Magnetic stirrer and stir bars

Analytical balance

Beakers

Temperature-controlled water bath

Procedure:

Weigh 10 g of dibutoxymethane into a beaker.

Place the beaker on a magnetic stirrer within a temperature-controlled water bath set to

25°C.

Incrementally add a known weight of the UV filter (e.g., 0.1 g) to the beaker while stirring.

Allow the mixture to stir for a set period (e.g., 30 minutes) after each addition to ensure

complete dissolution.

Continue adding the UV filter until saturation is reached (i.e., solid particles remain

undissolved).

Record the total weight of the UV filter dissolved to calculate the solubility in g/100g of

dibutoxymethane.

Repeat the procedure at elevated temperatures (e.g., 40°C, 50°C) to assess the effect of

temperature on solubility.

Experimental Workflow for Solubility Assessment:
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Caption: Step-by-step workflow for assessing the solubility of a cosmetic ingredient.
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Protocol 2: Preparation of a Simple Oil-in-Water (O/W)
Emulsion
Objective: To evaluate the potential of dibutoxymethane as a co-emulsifier or solvent in a

basic O/W emulsion.

Materials:

Dibutoxymethane

Light mineral oil

A nonionic emulsifier (e.g., Cetearyl Alcohol)

Deionized water

Homogenizer

Beakers

Heating plate

Procedure:

Oil Phase Preparation: In a beaker, combine 10% light mineral oil, 2% cetearyl alcohol, and

5% dibutoxymethane. Heat to 75°C while stirring until all components are melted and

uniform.

Water Phase Preparation: In a separate beaker, heat 73% deionized water to 75°C.

Emulsification: Slowly add the water phase to the oil phase while homogenizing at a

moderate speed.

Cooling: Continue homogenization while allowing the emulsion to cool to room temperature.

Evaluation: Assess the resulting emulsion for its stability, viscosity, and sensory

characteristics.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1583069?utm_src=pdf-body
https://www.benchchem.com/product/b1583069?utm_src=pdf-body
https://www.benchchem.com/product/b1583069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Regulatory Information
Dibutoxymethane is generally considered to have a good safety profile with low toxicity.[8]

However, as with any chemical, it is essential to handle it in a well-ventilated area and use

appropriate personal protective equipment (PPE), including gloves and safety glasses. For

detailed safety information, always refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion
Dibutoxymethane presents a compelling option for cosmetic formulators seeking a high-

performance, green solvent. Its excellent solubilizing and cleansing properties, combined with a

favorable safety and environmental profile, make it a versatile ingredient for a new generation

of cosmetic products. Further research to quantify its performance in various cosmetic systems

will undoubtedly expand its application in the industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583069#dibutoxymethane-applications-in-the-
cosmetics-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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